N-(3-chloro-4-methylphenyl)-1,3,5-trimethylpyrazole-4-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H16ClN3O/c1-8-5-6-11(7-12(8)15)16-14(19)13-9(2)17-18(4)10(13)3/h5-7H,1-4H3,(H,16,19)
• InChI Key: PZZFQTZNCYZDRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N(N=C2C)C)C)Cl
• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol

Description

N-(3-chloro-4-methylphenyl)-1,3,5-trimethylpyrazole-4-carboxamide, commonly known as CTMP, is a new psychoactive substance that has gained attention in recent years due to its potential use as a cognitive enhancer. CTMP belongs to the pyrazolam class of compounds and is structurally similar to other psychoactive substances such as methylphenidate and amphetamine.

Mechanism of Action

CTMP acts as a dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels is thought to be responsible for the cognitive-enhancing effects of CTMP.
Biochemical and Physiological Effects:
CTMP has been shown to increase dopamine levels in the brain, which can lead to an increase in attention and working memory performance. CTMP can also increase heart rate and blood pressure, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

The advantages of using CTMP in lab experiments include its potential use as a cognitive enhancer and its ability to increase dopamine levels in the brain. However, the limitations of using CTMP in lab experiments include its potential for abuse and the potential for adverse effects on the cardiovascular system.

Future Directions

1. Further studies are needed to determine the long-term effects of CTMP on cognitive function and cardiovascular health.
2. Studies are needed to determine the potential therapeutic uses of CTMP in the treatment of ADHD and narcolepsy.
3. More research is needed to determine the potential for abuse and addiction associated with CTMP.
4. Studies are needed to determine the optimal dosage and administration of CTMP for cognitive enhancement.
5. Further research is needed to determine the safety and efficacy of CTMP compared to other cognitive enhancers.

Synthesis Methods

The synthesis of CTMP involves the reaction of 3-chloro-4-methylbenzoyl chloride with 1,3,5-trimethylpyrazole-4-carboxamide in the presence of a base. This reaction leads to the formation of CTMP as a white powder.

Scientific Research Applications

CTMP has been studied for its potential use as a cognitive enhancer. In animal studies, CTMP has been shown to increase attention and working memory performance. CTMP has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.